Cas no 6968-27-0 ( )

• Product Name: &nbsp
• CAS No: 6968-27-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 974015
• PubChem ID: 228075
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trimethylbutanamide
• 2,2,3-Trimethyl-buttersaeure-amid
• 2,2,3-trimethyl-butyric acid amide
• 2,2-dimethylisovaleramide
• AC1L5FYF
• AC1Q5ISS
• AG-K-77834
• AR-1D0564
• CTK5D0904
• NSC20679
• NSC-20679
• DTXSID10281181
• SCHEMBL23604631
• Dimethyl-i-propyl-acetamid
• AKOS006342393
• SCHEMBL276116
• 6968-27-0
•  

• Inchi： 1S/C7H15NO/c1-5(2)7(3,4)6(8)9/h5H,1-4H3,(H2,8,9)
• InChI Key： WXVBAUOIPSBUQU-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C(C)C)N

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 1.85420